17-ethynyl-9,17-dihydroxyandrost-4-en-3-one
17-ethynyl-9,17-dihydroxyandrost-4-en-3-one
Brand Name:
Vulcanchem
CAS No.:
116256-39-4
VCID:
VC0219552
InChI:
InChI=1S/C21H28O3/c1-4-20(23)10-8-16-17-6-5-14-13-15(22)7-9-18(14,2)21(17,24)12-11-19(16,20)3/h1,13,16-17,23-24H,5-12H2,2-3H3/t16-,17-,18-,19-,20-,21+/m0/s1
SMILES:
CC12CCC3(C(C1CCC2(C#C)O)CCC4=CC(=O)CCC43C)O
Molecular Formula:
C41H28N6Na4O17S4
Molecular Weight:
328.4 g/mol
17-ethynyl-9,17-dihydroxyandrost-4-en-3-one
CAS No.: 116256-39-4
Main Products
VCID: VC0219552
Molecular Formula: C41H28N6Na4O17S4
Molecular Weight: 328.4 g/mol
| CAS No. | 116256-39-4 |
|---|---|
| Product Name | 17-ethynyl-9,17-dihydroxyandrost-4-en-3-one |
| Molecular Formula | C41H28N6Na4O17S4 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (8S,9R,10S,13S,14S,17R)-17-ethynyl-9,17-dihydroxy-10,13-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H28O3/c1-4-20(23)10-8-16-17-6-5-14-13-15(22)7-9-18(14,2)21(17,24)12-11-19(16,20)3/h1,13,16-17,23-24H,5-12H2,2-3H3/t16-,17-,18-,19-,20-,21+/m0/s1 |
| Standard InChIKey | UGLZRWDRJDINHF-HXIANDDZSA-N |
| Isomeric SMILES | C[C@]12CC[C@]3([C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=CC(=O)CC[C@@]43C)O |
| SMILES | CC12CCC3(C(C1CCC2(C#C)O)CCC4=CC(=O)CCC43C)O |
| Canonical SMILES | CC12CCC3(C(C1CCC2(C#C)O)CCC4=CC(=O)CCC43C)O |
| Synonyms | 17-ethynyl-9,17-dihydroxyandrost-4-en-3-one EtdiOHandrostene-3-one |
| PubChem Compound | 14332489 |
| Last Modified | Nov 11 2021 |
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